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Compound of Interest

Compound Name: Anthranilic acid

Cat. No.: B10759529

For laboratory professionals engaged in pioneering research and drug development, the safe
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the proper use of anthranilic acid, ensuring the well-being of
researchers and the integrity of experimental outcomes.

Key Safety and Handling Parameters for Anthranilic Acid

The following table summarizes critical quantitative data for the safe handling of anthranilic
acid. Adherence to these parameters is crucial for minimizing exposure and ensuring a safe

laboratory environment.
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Parameter Value Source(s)

Solid, Crystals, Crystalline

Physical State Powder [1][2]
Color White to yellowish [1][2]
Odor Odorless [1]
Melting Point 144-148 °C (291.2-298.4 °F) [1][2]
Boiling Point 200 °C (sublimes) [2]
Density 1.412 g/cm3 at 20 °C [1]
Flash Point >150 °C (>302 °F) [2][3]
Autoignition Temperature >530 °C (>986 °F) [3114]
Oral LD50 (Rat) 5410 mg/kg [4115]
Oral LD50 (Mouse) 1400 mg/kg [41[5]
EC50 (Daphnia magna, 48h) 85.7 mg/l [2]
IC50 (Algae, 72h) 19.4 mgl/l [6]

Essential Personal Protective Equipment (PPE) for
Handling Anthranilic Acid

A multi-layered approach to personal protection is critical when working with anthranilic acid.
The following PPE is mandatory to prevent skin and eye contact, as well as respiratory
exposure.
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PPE Category

Required
Equipment

Specifications and
. Source(s)
Best Practices

Eye and Face

Protection

Safety glasses with
side-shields or

Goggles

Must comply with
OSHA's eye and face
protection regulations
in 29 CFR 1910.133
or European Standard
EN166.[4]

[11(3][41[7]

Skin and Body

Protection

Chemical resistant
apron, Gloves, Long-

sleeved clothing

Wear appropriate
protective gloves and
[1]141[8]

clothing to prevent

skin exposure.[4][8]

Respiratory Protection

Effective dust mask or

approved respirator

Use a dust respirator
when generating high
concentrations of
dust, in cases of
inadequate ventilation,
or if respiratory
irritation occurs.[1] LHIsAT-IE]
The respirator must
be approved under
standards such as
NIOSH (US) or EN

149 (EV).[3][4][8]

Procedural Guidance: Step-by-Step Operational

Plan for Anthranilic Acid

This section provides a detailed, procedural workflow for the safe handling of anthranilic acid

from initial preparation to final disposal.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area. The use of process enclosures, local exhaust

ventilation, or other engineering controls is recommended to maintain airborne levels below
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exposure limits.[1][4]

An eyewash station and a safety shower should be readily accessible in the immediate work
area.[4][9]

Before handling, wash hands thoroughly.[1]

. Handling:

Wear all required personal protective equipment as detailed in the table above.[1]

Avoid contact with skin, eyes, and clothing.[1][4][10]

Do not breathe in the dust.[1] Avoid generating dusty conditions.[4][10]

Keep the container tightly closed when not in use.[4][10]

Do not eat, drink, or smoke in the handling area.[1]

. Storage:

Store in a cool, dry, and well-ventilated area.[4][10]

Keep the container tightly closed in its original container.[1][4]

Store away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.[1][2][4]

Protect from light.[4][10]

. Accidental Release Measures:

In case of a spill, immediately clean it up, observing all personal protection precautions.[4]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][4]

[8]

Avoid generating dust during cleanup.[4][8]
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e Ensure the area is well-ventilated after the cleanup is complete.[2][4]
e Thoroughly clean the contaminated surface.[1]
5. First Aid Measures:

 If in eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate medical attention.[4][7][10]

e If on skin: Flush the skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes.[5][10]

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical aid.[3][5][10]

 If ingested: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid.[5][10]

6. Disposal:

o Waste must be disposed of in accordance with all applicable federal, state, and local
regulations.[1]

o Empty containers should be taken for local recycling, recovery, or waste disposal.[1] Do not
dispose of them with household garbage.[11]

Experimental Workflow for Safe Handling of
Anthranilic Acid

The following diagram illustrates the logical flow of operations for the safe handling of
anthranilic acid in a laboratory setting.
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Caption: Workflow for the safe handling of anthranilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Anthranilic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10759529#personal-protective-equipment-for-
handling-anthranilic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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